Cas no 3973-09-9 (2-Benzothiazolepropanol(8CI,9CI))

2-Benzothiazolepropanol(8CI,9CI) structure
3973-09-9 structure
Product Name:2-Benzothiazolepropanol(8CI,9CI)
CAS No:3973-09-9
MF:C10H11NOS
MW:193.265441179276
CID:924852
PubChem ID:14172014
Update Time:2025-04-19

2-Benzothiazolepropanol(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolepropanol(8CI,9CI)
    • DTXSID50556906
    • NCGC00337271-01
    • AB01161403-03
    • 3973-09-9
    • Z234895101
    • SCHEMBL14835424
    • EN300-45411
    • 3-(1,3-benzothiazol-2-yl)propan-1-ol
    • AKOS026728396
    • CS-0249852
    • Inchi: 1S/C10H11NOS/c12-7-3-6-10-11-8-4-1-2-5-9(8)13-10/h1-2,4-5,12H,3,6-7H2
    • InChI Key: KMLSXNKQAWAPBC-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1CCCO

Computed Properties

  • Exact Mass: 193.05613515g/mol
  • Monoisotopic Mass: 193.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 61.4Ų

2-Benzothiazolepropanol(8CI,9CI) Pricemore >>

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